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Compound of Interest

Compound Name: Sargachromanol C

Cat. No.: B15192454

Despite extensive searches of scientific literature and chemical databases, specific information
regarding the chemical structure and stereochemistry of Sargachromanol C remains elusive.
This particular compound does not appear in published research papers or established
chemical registries. The name may be incorrect, or it could refer to a very rare, newly
discovered, or as-yet-unpublished molecule from the vast chemical library of the Sargassum
genus of brown algae.

The Sargassum species are well-known for producing a diverse array of chromanols, a class of
bicyclic compounds with a chromane skeleton. These compounds, often referred to as
sargachromanols, have garnered significant interest from researchers due to their potent
antioxidant and other biological activities. While data on Sargachromanol C is unavailable, a
wealth of information exists for other members of this family, such as Sargachromanol E and G.

To provide a framework for understanding the potential structure and properties of
sargachromanols, this guide will focus on the general characteristics of this compound class,
drawing examples from its more thoroughly investigated members.

The Sargachromanol Archetype: A General
Structure

Sargachromanols typically feature a chromanol core, which is a derivative of benzopyran. This
core structure is often substituted with a terpenoid side chain of varying length and complexity.
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The stereochemistry of these molecules, particularly at the chiral centers within the chromanol
ring and along the side chain, plays a crucial role in their biological function.

Below is a generalized representation of a sargachromanol structure, highlighting the key
components.
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Caption: Generalized structural components of a sargachromanol.

Elucidating the Structure: A Standard Experimental
Workflow

The process of isolating and identifying a novel natural product like a sargachromanol involves
a series of established experimental protocols. The typical workflow is outlined below.
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Caption: A typical experimental workflow for the isolation and structural elucidation of

sargachromanols.

Spectroscopic Data: The Fingerprint of a Molecule

While no data exists for Sargachromanol C, a summary of the types of quantitative data
obtained from spectroscopic analysis of a known sargachromanol, such as Sargachromanol E,

would include:

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15192454?utm_src=pdf-body-img
https://www.benchchem.com/product/b15192454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15192454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Data Type Information Provided

Chemical shifts (8) and coupling constants (J) of
1H NMR
hydrogen atoms.

13C NMR Chemical shifts (d) of carbon atoms.

Precise molecular weight and fragmentation
Mass Spectrometry
patterns.

B . The direction and magnitude of rotation of
Specific Rotation ] ) S o
plane-polarized light, indicating chirality.

Without a specific publication detailing the isolation and characterization of Sargachromanol
C, it is impossible to provide the actual data for this compound.

Conclusion

The identity of Sargachromanol C remains a scientific enigma. The absence of its mention in
the peer-reviewed literature suggests that it may be a misnomer or a compound that has not
yet been formally described. However, the rich chemistry of the Sargassum genus continues to
be an active area of research, and it is plausible that new sargachromanols, potentially
including a "Sargachromanol C," will be discovered and characterized in the future. For
researchers and drug development professionals, the broader family of sargachromanols offers
a promising starting point for the discovery of new therapeutic agents.

 To cite this document: BenchChem. [Unveiling Sargachromanol C: A Compound Shrouded in
Mystery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15192454#chemical-structure-and-stereochemistry-
of-sargachromanol-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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